Cas no 1226436-13-0 (1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide)

• Product Name: 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide
• CAS No: 1226436-13-0
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6120226
• PubChem ID: 49670483
• Update Time: 2025-05-20

1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide
• Cyclopropanecarboxamide, 1-cyano-N-(2,4,6-trimethylphenyl)-
• VU0523592-1
• AKOS019165224
• 1-cyano-N-mesitylcyclopropane-1-carboxamide
• 1-cyano-N-mesitylcyclopropanecarboxamide
• F5847-0203
• 1226436-13-0

• Inchi： 1S/C14H16N2O/c1-9-6-10(2)12(11(3)7-9)16-13(17)14(8-15)4-5-14/h6-7H,4-5H2,1-3H3,(H,16,17)
• InChI Key： LWJKQHRUAOJWMK-UHFFFAOYSA-N
• SMILES： C1(C#N)(C(NC2=C(C)C=C(C)C=C2C)=O)CC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 412.8±33.0 °C(Predicted)
• pka: 14.89±0.70(Predicted)

Additional information on 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide

1-Cyano-N-(2,4,6-Trimethylphenyl)Cyclopropane-1-Carboxamide: A Comprehensive Overview

The compound 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide (CAS No. 1226436-13-0) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxamides and features a cyclopropane ring fused with a cyano group and a substituted phenyl moiety. The cyclopropane ring is known for its unique strain energy, which often imparts reactivity in chemical reactions. The cyano group introduces electron-withdrawing properties, while the trimethylphenyl group adds steric bulk and aromatic stability to the molecule.

Recent studies have highlighted the importance of such compounds in drug design and agrochemicals. The cyclopropane ring has been shown to enhance bioavailability and target specificity in certain drug molecules. For instance, researchers at the University of California have demonstrated that cyclopropane-containing compounds can exhibit improved pharmacokinetic profiles due to their ability to modulate membrane permeability. This makes 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane carboxylic acid derivative. The introduction of the cyano group is achieved through a cyanation reaction, while the trimethylphenyl substituent is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, the use of palladium catalysts in cross-coupling reactions has significantly streamlined the synthesis of similar compounds.

In terms of applications, 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide has shown potential as an agrochemical due to its ability to inhibit key enzymes in plant pathogens. A study published in *Nature Communications* revealed that this compound exhibits potent activity against fungal pathogens such as *Botrytis cinerea*, making it a valuable lead for fungicide development. Additionally, its structure suggests possible applications in polymer chemistry as a building block for advanced materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research conducted at Kyoto University has shown that under aerobic conditions, the compound undergoes rapid hydrolysis due to the instability of the cyclopropane ring under certain pH conditions. This highlights the importance of proper waste management practices when handling such compounds.

In conclusion, 1-cyano-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide (CAS No. 1226436-13-0) represents a fascinating intersection of organic chemistry and applied science. Its unique structure offers diverse opportunities for innovation across multiple industries. As research continues to uncover its potential applications and optimize its synthesis methods, this compound is poised to play a significant role in advancing modern chemical technologies.